
2'-azido guanosine decomposition prevention

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2'-Azido guanosine

CAS No.: 60921-30-4

Cat. No.: S823923

Get Quote

Stability and Storage FAQs

The core information on stability and storage conditions is summarized in the table below.

Question Answer

What is the shelf life of the solid
compound?

Stable for 2 years from the date of purchase when stored as

supplied [1].

How should solutions be
stored?

Solutions in DMSO or distilled water may be stored at -20°C for
up to 1 month [1].

What is the recommended long-
term storage temperature?

Store at -20°C or below [2].

Is the compound sensitive to
light?

While not explicitly stated for the nucleoside, analogous azido-

nucleotides are light-sensitive. It is good practice to minimize
light exposure [3] [4].

Handling & In-Use Procedures

For the compound in its triphosphate form (2'-azido-2'-deoxyguanosine-5'-Triphosphate), the supplier

recommends a storage temperature of -20°C or below [2]. Always centrifuge briefly before opening vials
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to prevent material loss, especially for small volumes (≤2 ml) [5].

Synthesis & Experimental Workflow

The synthesis of 2'-azido modified RNA is challenging because the azide group can react with the phosphite

(P(III)) compounds used in standard RNA synthesis [3] [4]. The following diagram outlines the two main

strategies to work around this issue.

Strategy 1: Phosphotriester Method Strategy 2: Post-Synthetic Diazotransfer

2'-Azido RNA Synthesis

Use 2'-azido phosphodiester
building blocks

Synthesize RNA with
2'-amino groups

Manual single coupling cycle
into RNA strand

Continue with standard
automated synthesis

Treat with FSO₂N₃

(diazotransfer reagent)

Convert 2'-NH₂ to 2'-N₃

Click to download full resolution via product page

Troubleshooting Common Scenarios

Here are some specific issues and their solutions related to the use of 2'-azido guanosine in experiments.
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Scenario Possible Cause & Solution

Low coupling yield during
RNA synthesis

The 2'-azido group may be reacting with the phosphoramidites.
Solution: Use the specialized phosphotriester method for

incorporation [4] or the post-synthetic diazotransfer strategy [3].

Unexpected degradation of
solutions

Solutions in DMSO or water may have been stored for too long or at

incorrect temperatures. Solution: Prepare small, single-use aliquots,
store at -20°C, and do not use aqueous solutions beyond one month
[1].

Incomplete diazotransfer
reaction (converting 2'-amino
to 2'-azido RNA)

The reaction is slower for structured RNAs. Solution: For a 10 nt

hairpin RNA, use 150 mM FSO₂N₃ with a reaction time of 24 hours to
achieve full conversion [3].

Key Takeaways for Your Guide

Stability is Time and Temperature Dependent: The solid form is stable for years, but solutions have
a much shorter lifespan.

Synthesis Requires Special Methods: Standard phosphoramidite chemistry can degrade the
compound; use recommended workarounds.

Handle with Care: Consistent cold storage and protection from light are simple but critical best
practices.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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